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Compound of Interest

Compound Name: TRIS maleate

Cat. No.: B8112308

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of
Tris(hydroxymethyl)aminomethane maleate, a salt formed from the reaction of
Tris(hydroxymethyl)aminomethane (Tris) and maleic acid. This document details the synthesis
of the precursor, Tris base, and outlines the subsequent reaction to form the maleate salt,
including experimental protocols, quantitative data, and reaction diagrams.

Introduction

Tris(hydroxymethyl)aminomethane, commonly known as Tris or Tromethamine, is an organic
compound extensively used in biochemistry and molecular biology as a component of buffer
solutions. Its pKa of approximately 8.1 at 25°C makes it an effective buffer in the physiological
pH range of 7 to 9. The maleate salt of Tris is formed through the reaction of Tris with maleic
acid, typically in a 2:1 molar ratio of Tris to maleic acid. This salt is utilized in various
biochemical and pharmaceutical applications, including as a component in buffer systems.

Synthesis of Tris(hydroxymethyl)aminomethane
(Tris base)

The industrial synthesis of Tris base is a well-established two-step process that begins with the
condensation of nitromethane with formaldehyde, followed by the hydrogenation of the
resulting nitroalcohol intermediate.
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Experimental Protocol: Synthesis of Tris base

Step 1: Condensation of Nitromethane and Formaldehyde

In a suitable reaction vessel, a mixture of nitromethane and formaldehyde (in a molar ratio of
approximately 1:3.2) is prepared.

A basic catalyst, such as calcium hydroxide, is added to the mixture to facilitate the Henry
reaction. The pH of the reaction mixture is maintained around 9.

The reaction is allowed to proceed with stirring at a controlled temperature, for instance, at
30°C for 4 hours.

Upon completion of the reaction, the intermediate, Tris(hydroxymethyl)nitromethane, is
obtained. A reported yield for this step is approximately 91.3%.[1]

Step 2: Hydrogenation of Tris(hydroxymethyl)nitromethane

The Tris(hydroxymethyl)nitromethane intermediate is subjected to catalytic hydrogenation to
reduce the nitro group to a primary amine.

Raney nickel is a commonly used catalyst for this reduction.

The hydrogenation is typically carried out under hydrogen pressure in a suitable solvent,
such as methanol.

The reaction conditions, including temperature and pressure, are carefully controlled to
ensure the complete reduction of the nitro group.

Following the hydrogenation, the catalyst is removed by filtration.

The resulting solution containing Tris base is then subjected to purification, which may
involve distillation and crystallization to isolate the pure product.

Purification of Tris base

Purification of the crude Tris base is crucial to obtain a high-purity product suitable for

biochemical and pharmaceutical applications. Crystallization is a common method for

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://caod.oriprobe.com/articles/306099/Synthesis_of_tris__hydroxymethyl__aminomethane.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8112308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

purification. The crude product can be dissolved in an appropriate solvent, such as an aqueous
methanol solution, and then cooled to induce crystallization. The resulting crystals are collected
by filtration, washed, and dried.

Synthesis of Tris(hydroxymethyl)aminomethane
Maleate

The synthesis of Tris(hydroxymethyl)aminomethane maleate involves a direct acid-base
reaction between Tris base and maleic acid.

Reaction Scheme

The reaction proceeds as a neutralization reaction where the basic amino group of Tris reacts
with the carboxylic acid groups of maleic acid to form the corresponding salt.
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Caption: Synthesis of Tris(hydroxymethyl)aminomethane Maleate.

Experimental Protocol

While a detailed, peer-reviewed experimental protocol for the synthesis and isolation of
crystalline Tris(hydroxymethyl)aminomethane maleate is not readily available in the public
domain, a general procedure can be inferred from the preparation of related buffer solutions.
The following is a proposed experimental workflow for the synthesis and isolation of the
crystalline salt.
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Synthesis

Dissolve Tris base in a suitable solvent (e.g., ethanal).

l

Add a solution of maleic acid in the same solvent (2:1 molar ratio of Tris:maleic acid).

l

Stir the reaction mixture at a controlled temperature (e.g., room temperature or slightly elevated).

Isolation

Cool the reaction mixture to induce crystallization.

'

Collect the precipitate by vacuum filtration.

i

Wash the crystals with a cold solvent.

Purification

Recrystallize the crude product from a suitable solvent system.

i

Dry the purified crystals under vacuum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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